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These comprehensive application notes and protocols are designed for researchers, scientists,

and drug development professionals engaged in the analysis and modeling of Beryllium-10
(¹⁰Be) data. This document provides an overview of key software used in the field, detailed

experimental and data analysis protocols, and visualizations of the associated workflows.

Overview of Beryllium-10 Data Analysis and
Modeling Software
The analysis of ¹⁰Be data, particularly for applications in geochronology and climate science,

relies on a suite of specialized software. These tools can be broadly categorized into two

groups: those for calculating exposure ages and erosion rates from measured ¹⁰Be

concentrations, and those for modeling the atmospheric production, transport, and deposition

of ¹⁰Be.

Exposure Age and Erosion Rate Calculation Software
A variety of calculators are available for determining surface exposure ages and erosion rates

using cosmogenic nuclides like ¹⁰Be. These tools typically require specific input data regarding
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sample location, shielding, and analytical results.[1]
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Software/Tool
Primary
Function

Key Features
Input Data
Format

Output Data

Online

cosmogenic-

nuclide

calculators

(formerly

CRONUS-Earth)

Calculate

exposure ages

and erosion rates

for various

cosmogenic

nuclides,

including ¹⁰Be.[2]

- Web-based

interface.-

Supports multiple

scaling models.-

Different

versions

available (stable,

developmental,

archived).[2]

Text input of

sample

parameters

(latitude,

longitude,

elevation, etc.)

and ¹⁰Be

concentration.[3]

Exposure age,

erosion rate, and

associated

uncertainties.

iceTEA

Calculates and

plots cosmogenic

nuclide exposure

ages.[4]

- Uses a

modified

CRONUScalc

framework.- Can

plot kernel

density estimates

and transects.-

Accounts for

isostatic uplift.[1]

Formatted text

file with sample

data and nuclide

concentrations.

Calculated ages,

statistical

analysis of age

populations, and

graphical plots.

[4]

CREp (Cosmic

Ray Exposure

program)

Computes

exposure ages

for ¹⁰Be, ³He,

and ³⁶Cl.[5][6][7]

- Online tool with

a map-based

interface.-

Incorporates

Lal/Stone and

LSD scaling

models.- Choice

of standard or

ERA40

atmosphere

models.[5][6]

User input

through a web

form for sample

parameters and

measurements.

Exposure ages

with detailed

calculation

parameters.

CosmoCalc Excel add-in for

a range of

cosmogenic

- User-friendly

interface within

Microsoft Excel.-

Calculates

Data entered into

an Excel

spreadsheet.

Exposure ages,

erosion rates,

and graphical

representations.
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nuclide

calculations.[8]

production rate

scaling factors,

shielding

corrections, and

visualizes results

on "banana

plots".[8]

OxCal

Radiocarbon

calibration and

chronological

modeling.[9]

- Primarily for ¹⁴C

dating but can be

used for age-

depth modeling

of sediment and

ice cores

containing ¹⁰Be

records.-

Bayesian

statistical

framework.[10]

[11][12]

Text command

files or user

interface for data

entry.[9]

Calibrated age

ranges and age-

depth models.

[11]

Atmospheric Modeling Software
Global climate and atmospheric transport models are employed to simulate the lifecycle of

¹⁰Be, from its production in the upper atmosphere to its deposition in natural archives like ice

sheets and marine sediments. These models are crucial for interpreting ¹⁰Be records as proxies

for past solar activity and climate change.
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Model Primary Function Key Features Relevant For

NASA GISS ModelE

Simulates global

climate and can be

configured to include

interactive

atmospheric chemistry

and tracers like ¹⁰Be.

- Framework for

various Earth System

Model configurations.-

Used for transient

simulations to study

¹⁰Be as a climate

proxy.

Reconstructing past

climate and solar

activity from ¹⁰Be

records.

ECHAM5-HAM

An atmospheric

general circulation

model that includes

aerosol-climate

interactions.[13]

- Simulates the

production, transport,

and deposition of

radionuclides.- Used

to investigate the

influence of climate on

¹⁰Be deposition in

polar ice cores.[14]

[15][16][17]

Understanding the

relationship between

climate, atmospheric

transport, and ¹⁰Be

deposition.

GEOS-Chem

A global 3-D chemical

transport model for

atmospheric

composition.

- Can simulate ⁷Be

and ¹⁰Be using

various production

rate scenarios.-

Evaluates the

influence of

production

uncertainties on

simulations.[18]

Improving

understanding of

radionuclide transport

and deposition

processes.

Experimental and Data Analysis Protocols
Protocol for Sample Preparation and AMS Measurement
of ¹⁰Be in Quartz
This protocol outlines the standard steps for the extraction of ¹⁰Be from quartz-bearing rock

samples and subsequent measurement by Accelerator Mass Spectrometry (AMS).
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Sample Collection and Preparation:

Collect rock samples from the surface of interest.

Record sample location (latitude, longitude, elevation), thickness, and any shielding

factors (e.g., from topography or snow cover).[1]

Crush and sieve the sample to isolate the desired grain size fraction.

Separate quartz from other minerals using magnetic and heavy liquid separation

techniques.

Quartz Purification:

Etch the quartz grains in a dilute hydrofluoric (HF) acid solution to remove meteoric ¹⁰Be

(¹⁰Be produced in the atmosphere and deposited on the sample).

Repeatedly rinse with deionized water.

Beryllium Extraction:

Dissolve the purified quartz in concentrated HF after adding a ⁹Be carrier solution.

Separate beryllium from other elements through a series of chemical precipitation and ion-

exchange chromatography steps.

Target Preparation and AMS Measurement:

Convert the purified beryllium into beryllium oxide (BeO).

Press the BeO into a target holder for insertion into the AMS.

Measure the ¹⁰Be/⁹Be ratio using AMS. The ¹⁰Be concentration is then calculated based

on the known amount of ⁹Be carrier added.

Protocol for Calculating Exposure Age using an Online
Calculator
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This protocol provides a generalized workflow for calculating a surface exposure age using a

web-based tool like the "Online cosmogenic-nuclide calculators".

Data Compilation:

Gather all necessary sample information as detailed in the table below. This information is

essential for accurate age calculations.[1]

Parameter Description

Sample ID Unique identifier for the sample.

Latitude & Longitude Geographic coordinates of the sample location.

Elevation/Altitude Elevation of the sample location in meters.

Sample Thickness Thickness of the sample in centimeters.

Sample Density Density of the sample in g/cm³.

Shielding Correction
Factor to account for topographic shielding (1

for no shielding).

Erosion Rate Assumed erosion rate of the surface in cm/yr.

¹⁰Be Concentration Measured concentration of ¹⁰Be in atoms/g.

¹⁰Be Uncertainty
Uncertainty in the ¹⁰Be concentration

measurement.

AMS Standard The standard used for the AMS measurement.

Accessing the Calculator:

Navigate to the website of the chosen online calculator (e.g., the calculators hosted by the

University of Washington).[2]

Data Input:

Enter the compiled sample data into the respective fields of the online form. Ensure that

the units are correct.[3]
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Selection of Calculation Parameters:

Choose the appropriate scaling scheme and production rate. These selections should be

justified based on the study location and current scientific consensus.[1]

Calculation and Results:

Initiate the calculation. The tool will output the exposure age and its uncertainty.

Record all input parameters and the chosen scaling scheme and production rate along

with the results for reproducibility.

Visualized Workflows and Logical Relationships
The following diagrams, created using the DOT language, illustrate key workflows in ¹⁰Be data

analysis and modeling.
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Field & Lab Work

Data Analysis

Interpretation

Sample Collection
(Rock/Sediment/Ice)

Sample Preparation
(Crushing, Sieving)

Quartz Purification
(Acid Etching)

Beryllium Extraction
(Dissolution, Chromatography)

AMS Measurement
(¹⁰Be/⁹Be Ratio)

¹⁰Be Concentration
Calculation

Exposure Age / Erosion Rate
Calculation (e.g., CREp, iceTEA)

Geochronological Interpretation
(e.g., Glacial Moraine Dating)

Click to download full resolution via product page

Caption: Workflow for ¹⁰Be exposure age dating.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b1236284/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-beryllium-10-data-analysis-and-modeling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236284?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Model Inputs

Atmospheric Modeling

Model Output & Application

Climate Forcings
(SST, Sea Ice, GHGs)

Global Climate Model
(e.g., GISS ModelE, ECHAM5-HAM)

Solar Irradiance Data

¹⁰Be Production Module

Geomagnetic Field Model

Atmospheric Transport & Deposition

Simulated ¹⁰Be Deposition Flux

Interpretation of Proxy Records
(Ice Cores, Sediments)

Click to download full resolution via product page

Caption: Workflow for modeling atmospheric ¹⁰Be.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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